Cas no 7372-87-4 (1,8-Dimethylphenanthrene)

1,8-Dimethylphenanthrene structure

Product Name:1,8-Dimethylphenanthrene

CAS No:7372-87-4

Molecular Formula:C₁₆H₁₄

Molecular Weight:206.28236

CID:47378

PubChem ID:23838

1,8-Dimethylphenanthrene Properties

Names and Identifiers

- 1,8-Dimethylphenanthrene
- 1,8-Dimethylphenanthren
- 1,8-dimethyl-phenanthrene
- 1,8-Dimethylphenanthrene500µg
- 1,8-Dimethylphenantren
- Phenanthrene,1,8-dimethyl
- RM0Z9BR6MF
- UNII-RM0Z9BR6MF
- FT-0721049
- LPHQUKCANLSJRU-UHFFFAOYSA-N
- DTXSID90224031
- 1,8-DIMETHYLPHENANTHRENE
- 7372-87-4
- 3-(3-ETHOXY-4-PROPOXY-PHENYL)-ACRYLICACID
- Phenanthrene, 1,8-dimethyl-
- +Expand
- InChIKey： LPHQUKCANLSJRU-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14/c1-11-5-3-7-15-13(11)9-10-14-12(2)6-4-8-16(14)15/h3-10H,1-2H3
- SMILES： CC1C2=C(C3C(C=C2)=C(C)C=CC=3)C=CC=1

Computed Properties

Exact Mass: 206.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 206.109550447g/mol
Heavy Atom Count: 16
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.6
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 4.60980
PSA: 0.00000

1,8-Dimethylphenanthrene Related Literature

1. 848. The chemistry of extractives from hardwoods. Part XV. The constitution of methyl vinhaticoate

F. E. King,T. J. King J. Chem. Soc. 1953 4158
2. 296. Studies on the Diels–Alder reaction. Part II. The reaction between methylvinylcyclohexene and benzoquinone

P. A. Robins,James Walker J. Chem. Soc. 1952 1610
3. A comparative study of two factor analytic models applied to PAH data from inhalable air particulate collected in an urban-industrial environment

Uwayemi M. Sofowote,Laurie M. Allan,Brian E. McCarry J. Environ. Monit. 2010 12 425
4. 229. Reduced cyclic compounds. Part III. The preparation and cyclodehydration of some unsaturated tertiary alcohols

M. F. Ansell,M. E. Selleck J. Chem. Soc. 1958 1167
5. Notes

Alexander Mackie,Anand L. Misra,W. S. Fyfe,Duncan Taylor,J. C. Brunton,H. Suschitzky,Frank S. H. Head,C. W. Davies,B. E. Hoyle,G. A. Swan,H. O. Pritchard,F. H. Sumner,J. M. Anderson,Elizabeth Percival,T. H. Bevan,T. Malkin,D. B. Smith,L. G. Humber,W. I. Taylor J. Chem. Soc. 1955 1030
6. The synthesis of alkylphenanthrenes relevant to the investigations on methyl vinhaticoate

F. E. King,T. J. King J. Chem. Soc. 1954 1373
7. 691. A proof of the constitution of cassanic acid based on its derivation from vouacapenic acid

F. E. King,T. J. King,J. M. Uprichard J. Chem. Soc. 1958 3428
8. 106. Synthesis of alkylphenanthrenes. Part VI. Attempts to synthesise the hydrocarbon “C16H14'” derived from strophanthidin

Robert Downs Haworth,Cecil Robert Mavin,George Sheldrick J. Chem. Soc. 1934 454
9. 47. The constituents of high-boiling petroleum distillates. Part IV. Some polycyclic aromatic hydrocarbons in a Kuwait oil

W. Carruthers,A. G. Douglas J. Chem. Soc. 1957 278
10. 71. Synthesis of polycyclic compounds. Part I. A new synthesis of alkylphenanthrenes

J. C. Bardhan,D. Nasipuri J. Chem. Soc. 1956 350

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